Cas no 1806764-56-6 (3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1806764-56-6
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4847303
• Update Time: 2025-06-08

3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H6F2N2O2/c10-9(11)8-6(3-12)1-5(4-13-8)2-7(14)15/h1,4,9H,2H2,(H,14,15)
• InChI Key： LDUJQIPAHZKRRU-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CN=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 0.7
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806764-56-6)

The compound 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806764-56-6) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid is its versatility in organic synthesis. The presence of both electron-withdrawing (cyano and difluoromethyl) and electron-donating (acetic acid) groups allows for a wide range of chemical modifications. This adaptability is crucial for designing molecules with tailored properties, such as improved bioavailability or enhanced target binding affinity. Recent studies have highlighted its role in the synthesis of pyridine-based inhibitors, which are being investigated for their potential in treating various diseases.

In the context of current trends, the demand for fluorinated compounds like 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid has surged due to their unique physicochemical properties. Fluorination is a hot topic in medicinal chemistry, as it often enhances metabolic stability and membrane permeability. This compound’s difluoromethyl group is particularly noteworthy, as it can mimic other functional groups while offering superior stability. Such characteristics align with the industry’s focus on developing next-generation pharmaceuticals with improved efficacy and safety profiles.

Another area where 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid shows promise is in agrochemical applications. The pyridine scaffold is a common feature in many herbicides and insecticides, and the addition of a cyano group can further enhance biological activity. With the global push toward sustainable agriculture, researchers are keen on developing eco-friendly crop protection agents that minimize environmental impact. This compound’s potential to serve as a building block for such agents makes it a subject of ongoing research.

From a synthetic chemistry perspective, the preparation of 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid involves multi-step processes that require careful optimization. Key challenges include controlling regioselectivity during pyridine functionalization and ensuring high yields of the desired product. Advances in catalytic fluorination and microwave-assisted synthesis have significantly improved the efficiency of these processes, making the compound more accessible for research and development purposes.

The compound’s CAS No. 1806764-56-6 is often searched in scientific databases, reflecting its relevance in academic and industrial settings. Researchers frequently inquire about its spectroscopic data, solubility, and reactivity, which are critical for experimental design. Additionally, its potential as a building block for drug discovery has sparked discussions in online forums and publications, further driving its visibility in the scientific community.

In conclusion, 3-Cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806764-56-6) is a compound of significant interest due to its structural features and broad applicability. Whether in pharmaceuticals or agrochemicals, its unique properties offer ample opportunities for innovation. As research continues to uncover new uses for this molecule, it is poised to remain a key player in the development of advanced chemical solutions.